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Compound of Interest

Compound Name: Smifh2

Cat. No.: B1681832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Smifh2 stock solutions for use in various research applications. Smifh2 is a cell-permeable

inhibitor of the formin homology 2 (FH2) domain, crucial for regulating actin dynamics.

Summary of Quantitative Data
For ease of reference, the following table summarizes the key quantitative data for Smifh2.

Parameter Value Source(s)

Molecular Weight 377.2 g/mol [1][2]

Solubility in DMSO Up to 120 mg/mL (318.13 mM) [1][2][3]

75 mg/mL (198.82 mM) [3]

100 mM [1]

Solubility in Water Insoluble [3]

Solubility in Ethanol Insoluble [3]

IC50 (formin-mediated actin

assembly)
~5-15 µM [1][3]

IC50 (NIH3T3 cell cytotoxicity) 28 µM [1]
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Signaling Pathway Inhibition
Smifh2 primarily targets the formin-dependent actin nucleation and elongation process.

Formins are a group of proteins that regulate the assembly of unbranched actin filaments.

Smifh2 inhibits the function of the formin homology 2 (FH2) domain, which is responsible for

both nucleating new actin filaments and remaining associated with the barbed end of the

growing filament to promote elongation.
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Caption: Smifh2 inhibits formin-driven actin polymerization.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Smifh2 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Smifh2 in DMSO, a

common starting concentration for in vitro and cell-based assays.

Materials:

Smifh2 powder (molecular weight: 377.2 g/mol )
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Allow the Smifh2 powder vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing Smifh2: Carefully weigh out 3.772 mg of Smifh2 powder and transfer it to a sterile

microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Smifh2 powder.

To ensure accurate volume, use a calibrated pipette. It is crucial to use fresh, high-quality

DMSO as moisture can reduce the solubility of Smifh2.[3]

Dissolution: Vortex the solution vigorously until the Smifh2 is completely dissolved. Gentle

warming to 37°C or sonication can be used to aid dissolution if necessary.[2]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[3][4][5]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 1 year).[2][3][4]

Protocol 2: Quality Control of Smifh2 Stock Solution
It is recommended to verify the concentration and purity of the prepared stock solution.

Methods:
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UV-Vis Spectroscopy: Measure the absorbance of a diluted aliquot of the Smifh2 stock

solution at its maximum absorbance wavelength (λmax). The concentration can be

calculated using the Beer-Lambert law (A = εbc), provided the molar absorptivity (ε) is

known.

High-Performance Liquid Chromatography (HPLC): HPLC analysis can be used to confirm

the purity of the Smifh2 in the stock solution and to detect any degradation products.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the identity and

integrity of the Smifh2 compound in the prepared solution.

Application Notes and Considerations
Solvent Choice: Smifh2 is readily soluble in DMSO.[1][2][3] It is practically insoluble in

aqueous buffers and ethanol.[3] For cell culture experiments, the final concentration of

DMSO should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.[6]

Working Concentrations: The effective concentration of Smifh2 can vary depending on the

cell type and the specific biological process being investigated. Typical working

concentrations range from 5 µM to 50 µM.[7] It is recommended to perform a dose-response

experiment to determine the optimal concentration for your specific application.

Off-Target Effects: Researchers should be aware of the potential off-target effects of Smifh2.

It has been reported to inhibit members of the myosin superfamily and to affect the tumor

suppressor protein p53.[7][8] Appropriate controls should be included in experiments to

account for these potential off-target effects.

Stability: Smifh2 powder is stable for years when stored at -20°C.[1][2] In DMSO, the stock

solution is stable for at least 1 month at -20°C and for up to 1 year at -80°C.[2][3][4] Avoid

repeated freeze-thaw cycles.[3][4][5]

Experimental Workflow: The following diagram outlines a general workflow for using a

Smifh2 stock solution in a typical cell-based experiment.
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Caption: General workflow for using Smifh2 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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